Cas no 106535-52-8 (6,7-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-8(5H)-one)

• Product Name: 6,7-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-8(5H)-one
• CAS No: 106535-52-8
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 1097827
• PubChem ID: 13568541
• Update Time: 2025-04-20

6,7-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-[1,2,4]Triazolo[1,5-a]pyrazin-8(5H)-one
• 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-8-one
• 6,7-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazin-8-one
• 106535-52-8

• Inchi： 1S/C5H6N4O/c10-5-4-7-3-8-9(4)2-1-6-5/h3H,1-2H2,(H,6,10)
• InChI Key： FAOHEBSZLNIJFT-UHFFFAOYSA-N
• SMILES： O=C1C2=NC=NN2CCN1

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.8Ų